Valerophenone
Valerophenone
Valerophenone is an aromatic ketone that consists of benzene substituted by a pentanoyl group. It has a role as a volatile oil component and a plant metabolite.
1-Phenyl-1-pentanone, also known as butyl phenyl ketone or pentanophenone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 1-Phenyl-1-pentanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-phenyl-1-pentanone is primarily located in the membrane (predicted from logP). 1-Phenyl-1-pentanone can be converted into 5-methoxyvalerophenone. 1-Phenyl-1-pentanone is a balsam and valerian tasting compound that can be found in green vegetables and wild celery. This makes 1-phenyl-1-pentanone a potential biomarker for the consumption of these food products.
1-Phenyl-1-pentanone, also known as butyl phenyl ketone or pentanophenone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 1-Phenyl-1-pentanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-phenyl-1-pentanone is primarily located in the membrane (predicted from logP). 1-Phenyl-1-pentanone can be converted into 5-methoxyvalerophenone. 1-Phenyl-1-pentanone is a balsam and valerian tasting compound that can be found in green vegetables and wild celery. This makes 1-phenyl-1-pentanone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1009-14-9
VCID:
VC0195941
InChI:
InChI=1S/C11H14O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
SMILES:
CCCCC(=O)C1=CC=CC=C1
Molecular Formula:
C11H14O
Molecular Weight:
162.23 g/mol
Valerophenone
CAS No.: 1009-14-9
Impurities
VCID: VC0195941
Molecular Formula: C11H14O
Molecular Weight: 162.23 g/mol
Purity: > 95%
| CAS No. | 1009-14-9 |
|---|---|
| Product Name | Valerophenone |
| Molecular Formula | C11H14O |
| Molecular Weight | 162.23 g/mol |
| IUPAC Name | 1-phenylpentan-1-one |
| Standard InChI | InChI=1S/C11H14O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3 |
| Standard InChIKey | XKGLSKVNOSHTAD-UHFFFAOYSA-N |
| SMILES | CCCCC(=O)C1=CC=CC=C1 |
| Canonical SMILES | CCCCC(=O)C1=CC=CC=C1 |
| Appearance | Clear Colorless Oil |
| Boiling Point | 245.0 °C |
| Melting Point | -9.4 °C -9.4°C |
| Physical Description | Liquid |
| Description | Valerophenone is an aromatic ketone that consists of benzene substituted by a pentanoyl group. It has a role as a volatile oil component and a plant metabolite. 1-Phenyl-1-pentanone, also known as butyl phenyl ketone or pentanophenone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 1-Phenyl-1-pentanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-phenyl-1-pentanone is primarily located in the membrane (predicted from logP). 1-Phenyl-1-pentanone can be converted into 5-methoxyvalerophenone. 1-Phenyl-1-pentanone is a balsam and valerian tasting compound that can be found in green vegetables and wild celery. This makes 1-phenyl-1-pentanone a potential biomarker for the consumption of these food products. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1-Phenyl-1-pentanone; Butyl Phenyl Ketone; NSC 58959; Pentanophenone; Phenyl Butyl Ketone; n-Butyl Phenyl Ketone; n-Valerophenone |
| PubChem Compound | 66093 |
| Last Modified | Nov 11 2021 |
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